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Compound of Interest

1-Diethoxyphosphoryl-4-
Compound Name:
methylbenzene

Cat. No.: B154386

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety assessment or professional guidance. Always consult the
most current Safety Data Sheet (SDS) and follow all applicable safety regulations and best

practices in your institution.

Introduction

Diethyl p-tolylphosphonate, more formally known as Diethyl p-
toluenesulfonyloxymethylphosphonate (CAS RN: 31618-90-3), is a versatile reagent in organic
synthesis. It is recognized as a key intermediate in the production of antiviral agents, including
Tenofovir, an acyclic phosphonate nucleotide analogue and reverse transcriptase inhibitor.[1]
Given its application in pharmaceutical development, a thorough understanding of its safe
handling and potential hazards is paramount for researchers and scientists. This guide
provides an in-depth overview of the safety, handling, and toxicological profile of diethyl p-
tolylphosphonate based on available data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of diethyl p-tolylphosphonate is
provided in the table below. This information is crucial for the proper design of experiments and
for understanding its behavior under various conditions.
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Property Value Reference
Molecular Formula C12H1006PS [2]
Molecular Weight 322.31 g/mol [2]
Appearance C.ol.ork?ss to pale yellow o
oil/liquid
Boiling Point 137 °C @ 0.02 mmHg [2]
Freezing/Melting Point 18-23 °C [2]
Relative Density 1.255 [2]

Soluble in Dichloromethane,
Solubility Ethyl Acetate, Methanol.
Insoluble in water.

Refractive Index 1.349 [2]
Flash Point Not available [2]
Auto-ignition Temperature Not available [2]

Hazard Identification and Toxicological Profile

Based on available Safety Data Sheets, diethyl p-tolylphosphonate is not classified as
hazardous under GHS in the United States. However, it is important to note that the absence of
a formal classification does not imply a lack of potential hazards. As an organophosphorus
compound, it should be handled with care.

Acute Toxicity: Specific quantitative data for acute toxicity, such as LD50 (oral, dermal) and
LC50 (inhalation), are not available in the reviewed literature and safety data sheets.[2]

Symptoms of Exposure: General symptoms of exposure to similar organophosphorus
compounds can include:

» Skin Contact: May cause inflammation, itching, scaling, reddening, or blistering.[2]

o Eye Contact: May result in redness, pain, or severe eye damage.[2]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9101524.htm
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Inhalation: May cause irritation of the lungs and respiratory system.[2]
Carcinogenicity: This compound is not listed as a carcinogen by IARC, NTP, or OSHA.[2]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to
diethyl p-tolylphosphonate.

| : . PPE)

PPE Specifications

Chemical splash-resistant safety glasses or
goggles with side protection. A face shield may
) be appropriate in some workplaces. Use
Eye/Face Protection )
eyewear tested and approved under appropriate
government standards such as OSHA 29 CFR

1910.133 or EU EN166.

Wear appropriate protective gloves (e.g., nitrile
) ] rubber) and a laboratory coat. Protective
Skin Protection _
clothing should be selected based on the

potential for skin contact.

Use only with adequate ventilation. If

engineering controls are not sufficient, a
Respiratory Protection NIOSH- or CEN-certified respirator may be

necessary. Respirators are not a substitute for

proper engineering controls.

Handling Procedures

e Avoid contact with skin, eyes, and personal clothing.
» Wash hands thoroughly after handling.
¢ Avoid breathing fumes.

e Use only in a well-ventilated area, preferably in a chemical fume hood.
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Keep away from sources of ignition.

Minimize dust generation and accumulation.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke while handling.

Storage Conditions

Store in a tightly-closed container.

Store in a cool, dry, well-ventilated area.

Store away from incompatible substances, such as strong oxidizing agents.

For long-term storage, a temperature of 2-8°C is recommended.

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[2]

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact . .
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[2]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[2]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never give
Ingestion . .
anything by mouth to an unconscious person.

Obtain medical aid immediately.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.

o Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides,
phosphorus oxides, and sulfur oxides.

o Protective Equipment: As in any fire, wear a NIOSH-approved or equivalent, pressure-
demand, self-contained breathing apparatus and full protective gear.

Accidental Release Measures

o Wear appropriate personal protective equipment.

Ensure adequate ventilation.

Remove all sources of ignition.

Prevent further leakage or spillage if safe to do so.

Absorb with inert material (e.g., sand, silica gel) and place in a suitable container for
disposal.

Do not let the product enter drains, other waterways, or soil.

Experimental Protocols
Synthesis of Diethyl p-
Toluenesulfonyloxymethylphosphonate

A general procedure for the synthesis involves the reaction of diethyl
hydroxymethylphosphonate with p-toluenesulfonyl chloride.[1]

Materials:
o Diethyl hydroxymethylphosphonate

 Diethyl phosphite

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9101524.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous ethanol

o Paraformaldehyde

o Triethylamine

e Toluene

e p-Toluenesulfonyl chloride
o Water

e Anhydrous sodium sulfate
o Diatomaceous earth
Procedure:

» Add diethyl hydroxymethylphosphonate and diethyl phosphite to a glass autoclave, followed
by anhydrous ethanol to aid mixing.

o Stir the mixture until homogeneous.
o Add paraformaldehyde and triethylamine to the kettle.

o Heat the mixture to 40°C for 0.5-1 hour, then increase the temperature to 50-65°C and
continue the reaction for 5 hours.[1]

 After the reaction is complete, cool the mixture to 30-40°C.
« Filter the solids by adding diatomaceous earth and wash with anhydrous ethanol.

o Combine the filtrate and washings and concentrate under reduced pressure to remove
ethanol.

» Add toluene and continue concentration to ensure complete removal of ethanol.

e Cool the mixture to 30°C, then further cool to below -10°C.
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o Slowly add triethylamine dropwise, followed by the addition of p-toluenesulfonyl chloride in
batches, maintaining the temperature between -3 to -10°C.[1]

» Continue stirring for 1 hour after the addition is complete.

e Warm the mixture to 19-25°C and hold for 2.5-3.5 hours.[1]

e Upon completion, add water for washing and then dry with anhydrous sodium sulfate.
 Filter and concentrate the filtrate under reduced pressure to obtain the crude product.

» Further purification can be achieved by distillation under reduced pressure.[1]

Step 1: Formation of Diethyl

Paraformaldehyde
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Step 2: Esterification
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Caption: Synthesis workflow for diethyl p-tolylphosphonate.

Potential Toxicological Mechanisms
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While specific toxicological studies on diethyl p-tolylphosphonate are limited, it belongs to the
broader class of organophosphorus compounds. The toxicity of many organophosphorus
compounds is linked to their ability to induce oxidative stress and interfere with cellular
signaling pathways.

One of the key signaling pathways implicated in organophosphorus compound toxicity is the
Mitogen-Activated Protein Kinase (MAPK) pathway.[3][4] This pathway plays a crucial role in
regulating cell proliferation, differentiation, and apoptosis (programmed cell death). Exposure to
certain organophosphorus compounds can lead to the activation of specific MAPKs, such as
ERK, JNK, and p38, which can in turn trigger a cascade of events leading to oxidative stress
and apoptosis.[3][4]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.researchgate.net/publication/342178754_Organophosphorus_Compounds_and_MAPK_Signaling_Pathways
https://www.mdpi.com/1422-0067/21/12/4258
https://www.researchgate.net/publication/342178754_Organophosphorus_Compounds_and_MAPK_Signaling_Pathways
https://www.mdpi.com/1422-0067/21/12/4258
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Organophosphorus Compound
(e.g., Diethyl p-Tolylphosphonate)

y

Cellular Stress

Exposure

MAPK Activation
(ERK, JNK, p38)

N\

Oxidative Stress

(ROS Production) (Programmed Cell Death)

Apoptosis

N4

Cell Damage/
Tissue Toxicity

Click to download full resolution via product page

Caption: Generalized MAPK signaling pathway in organophosphorus compound toxicity.

It is important to emphasize that this is a generalized pathway, and the specific effects of

diethyl p-tolylphosphonate would require dedicated toxicological studies.
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste. Consult local, regional, and national regulations for proper disposal.

Conclusion

Diethyl p-tolylphosphonate is a valuable synthetic intermediate. While comprehensive
toxicological data is not readily available, its classification as an organophosphorus compound
necessitates careful handling and adherence to strict safety protocols. Researchers and drug
development professionals must utilize appropriate personal protective equipment, work in
well-ventilated areas, and be prepared for emergency situations. Further toxicological studies
are warranted to provide a more complete quantitative assessment of its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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